Cas no 2286721-18-2 (2-[2-({[(Tert-butoxy)carbonyl]amino}methyl)bicyclo[2.2.1]heptan-2-yl]acetic acid)

• Product Name: 2-[2-({[(Tert-butoxy)carbonyl]amino}methyl)bicyclo[2.2.1]heptan-2-yl]acetic acid
• CAS No: 2286721-18-2
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 6251620
• PubChem ID: 165893942
• Update Time: 2025-06-08

2-[2-({[(Tert-butoxy)carbonyl]amino}methyl)bicyclo[2.2.1]heptan-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[2.2.1]heptan-2-yl]acetic acid
• 2286721-18-2
• EN300-705618
• 2-[2-({[(Tert-butoxy)carbonyl]amino}methyl)bicyclo[2.2.1]heptan-2-yl]acetic acid

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-9-15(8-12(17)18)7-10-4-5-11(15)6-10/h10-11H,4-9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VTAIGQLWDUUDGR-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(=O)OC(C)(C)C)CC2CCC1C2)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[2-({[(Tert-butoxy)carbonyl]amino}methyl)bicyclo[2.2.1]heptan-2-yl]acetic acid

Introduction to 2-[2-({[(Tert-butoxy)carbonyl]amino}methyl)bicyclo[2.2.1]heptan-2-yl]acetic acid (CAS No: 2286721-18-2) in Modern Chemical and Biomedical Research

The compound 2-[2-({[(Tert-butoxy)carbonyl]amino}methyl)bicyclo[2.2.1]heptan-2-yl]acetic acid, identified by its CAS number 2286721-18-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecule, featuring a bicyclo[2.2.1]heptane core appended with an acetic acid moiety and a protected amino group, has garnered considerable attention due to its structural complexity and potential biological activity.

Structurally, the compound is characterized by a fused bicyclic system, which contributes to its unique conformational flexibility and binding properties. The presence of a tert-butoxy carbonyl (Boc) protecting group on the amino function suggests its utility as an intermediate in peptide synthesis or as a precursor in the development of more complex peptidomimetics. The acetic acid side chain further enhances its solubility and reactivity, making it a versatile building block for drug discovery efforts.

In recent years, the exploration of bicyclic scaffolds has been extensively studied for their role in modulating biological pathways. The specific arrangement of atoms in bicyclo[2.2.1]heptan-2-yl derivatives has been shown to mimic natural products and bioactive peptides, providing a scaffold for designing novel therapeutics with improved pharmacokinetic profiles. This compound, with its dual functionality, opens up avenues for investigating its role in enzyme inhibition, receptor binding, and other pharmacological interactions.

Current research highlights the potential of such molecules in addressing neurological disorders, inflammation, and metabolic diseases. The Boc-protected amine moiety allows for selective deprotection under mild acidic or basic conditions, facilitating the synthesis of modified peptides or peptidomimetics without disrupting sensitive functional groups. This feature is particularly valuable in medicinal chemistry pipelines where precise control over reaction conditions is critical.

The acetic acid residue at the terminal position not only contributes to the overall solubility of the molecule but also provides a site for further derivatization via esterification or amidation reactions. Such modifications are commonly employed to enhance bioavailability or target specific cellular compartments. Additionally, the cycloalkyl backbone offers steric hindrance that can influence binding affinity and selectivity, making it an attractive scaffold for rational drug design.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that the bicyclo[2.2.1]heptan-2-yl moiety can interact favorably with hydrophobic pockets in target proteins, while the acetic acid side chain may engage in hydrogen bonding interactions. These insights have guided synthetic modifications aimed at optimizing potency and selectivity against specific therapeutic targets.

In preclinical settings, derivatives of this compound have shown promise as inhibitors of key enzymes involved in disease pathways. For instance, modifications to the amino group have led to compounds with enhanced activity against proteases implicated in inflammation or cancer progression. Similarly, alterations to the acetic acid moiety have resulted in improved solubility and cell permeability, critical factors for successful drug development.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the bicyclo[2.2.1]heptane core followed by selective functionalization at multiple positions. The introduction of the tert-butoxy carbonyl protecting group is achieved through reductive amination or similar strategies that preserve functional integrity throughout the synthetic sequence.

As interest in peptidomimetics grows, compounds like this one are being evaluated for their ability to mimic peptide sequences while avoiding issues such as immunogenicity or degradation instability. The structural features present in bicyclo[2.2.1]heptan-2-yl]acetic acid provide an excellent platform for developing such mimetics by allowing selective truncation or replacement of peptide residues without compromising overall bioactivity.

Future directions in research may explore derivatization strategies that enhance metabolic stability or improve tissue distribution profiles through prodrug approaches. Additionally, advances in biocatalysis could enable more sustainable synthesis routes for this compound using enzymatic methods that minimize waste generation and energy consumption.

The growing body of literature on this class of compounds underscores their importance as tools for understanding biological mechanisms and developing new therapeutics. By leveraging structural diversity inherent in bicyclic systems like bicyclo[2.2.1]heptan-2-yl] derivatives researchers continue to uncover novel opportunities for therapeutic intervention across multiple disease areas.